Cas no 1379811-59-2 (1-Ethyl-4-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-Ethyl-4-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1379811-59-2
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD22374852
• CID: 4697944
• PubChem ID: 22494899
• Update Time: 2023-08-14

1-Ethyl-4-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-methyl-1H-pyrazole-5-carboxylic acid
• FCH1615539

• MDL： MFCD22374852
• Inchi： 1S/C7H10N2O2/c1-3-9-6(7(10)11)5(2)4-8-9/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： HTDFCPGHFOOHKQ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)C=NN1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 311.1±22.0 °C at 760 mmHg
• Flash Point: 142.0±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Ethyl-4-methyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives